PD-307243

• Molecular Formula: C20H15Cl2N3O2
• Molecular Weight: 400.3 g/mol
• InChI: InChI=1S/C20H15Cl2N3O2/c21-17-6-5-15(9-18(17)22)25-10-12-3-4-14(8-13(12)11-25)24-19-16(20(26)27)2-1-7-23-19/h1-9H,10-11H2,(H,23,24)(H,26,27)
• InChIKey: WNXIPCSWXVTKQF-UHFFFAOYSA-N

PD-307243 – hERG Channel Activator: Chemical Identity, Mechanism, and Procurement Considerations

PD-307243 (CAS 313533-41-4; molecular weight 400.26; formula C20H15Cl2N3O2) is a small-molecule activator of the human ether-a-go-go-related gene (hERG) potassium channel, a critical regulator of cardiac repolarization [1]. Unlike conventional hERG blockers that inhibit IKr and prolong action potential duration, PD-307243 enhances hERG current by slowing channel deactivation and inactivation, with no effect on the selectivity filter [1][2]. This functional profile distinguishes it from both hERG blockers and other classes of hERG activators.

Target

hERG (Kv11.1) channel activator; enhances repolarizing K⁺ current

Mechanism

Slows deactivation and inactivation; acts as pore-modifier, distinct from hERG blockers

Use Context

Cardiac repolarization studies; action potential clamp and native myocyte recordings

• [1] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source
• [2] Calpac Lab. PD-307243, 98% Purity (HPLC), C20H15Cl2N3O2, 5 mg. Catalog No. AAB-AA027LY2-5mg. View Source

Why hERG Activator Substitution Risks Experimental Inconsistency: The PD-307243 Case

Within the hERG activator class, compounds diverge sharply in potency, maximal efficacy, gating mechanism, and off-target ion channel modulation [1][2]. For instance, NS1643 attenuates inactivation and binds to the outer pore vestibule, whereas RPR260243 primarily slows deactivation with minimal effect on current amplitude [1][3]. PD-307243 uniquely combines substantial hERG current enhancement (8.8-fold increase under action potential clamp) with activation of IKs and L-type calcium channels while sparing Ito and Nav1.5 [1][4]. Such mechanistic and selectivity differences preclude generic substitution and demand compound-specific validation in experimental designs targeting precise modulation of cardiac repolarization.

Mechanistic divergence

PD-307243 acts as a pore-modifier; gating-modifier activators (e.g., NS1643) may produce different hERG current kinetics and pharmacologic responses.

Efficacy/potency mismatch

Maximal current enhancement and apparent affinity vary across hERG activators; direct substitution without verification may shift experimental outcomes.

Selectivity profile differences

PD-307243 co-activates IKs and L-type calcium channels; other activators lack this polypharmacology, altering net repolarization interpretation.

• [1] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source
• [2] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source
• [3] Kang J, Chen XL, Wang H, Ji J, Cheng H, Incarvito J, Reynolds W, Rampe D. Discovery of a small molecule activator of the human ether-a-go-go-related gene (hERG) encoded cardiac K+ channel. Proc Natl Acad Sci U S A. 2005;102(25):8929-8934. doi:10.1073/pnas.0502343102 View Source
• [4] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source

Quantitative Differentiation of PD-307243 from Competing hERG Activators

PD-307243 vs. NS1643: Divergent Maximal Efficacy and Potency in hERG Activation

In a direct head-to-head study using hERG channels expressed in oocytes and COS-7 cells, PD-307243 (PD) and NS1643 (NS) produced markedly different efficacy and potency profiles [1]. PD increased hERG current amplitude maximally by 100% with an apparent Kd of 3 μM, whereas NS increased amplitude by ≥300% with an apparent Kd of 20 μM [1]. This indicates that NS is a higher-efficacy but lower-potency activator compared with PD [1].

PD vs. NS1643

Head-to-head

PD: max increase 100%, Kd 3 µM
NS1643: max increase ≥300%, Kd 20 µM

Reported higher potency, lower maximal efficacy; supports titratable hERG modulation.

Oocyte & COS-7 expression; 0 mV test pulse

Evidence Dimension	hERG current amplitude increase (maximal effect) and potency
Target Compound Data	Maximal increase: 100%; Apparent Kd: 3 μM
Comparator Or Baseline	NS1643: Maximal increase: ≥300%; Apparent Kd: 20 μM
Quantified Difference	Maximal increase: PD 100% vs. NS ≥300%; Potency: PD Kd 3 μM vs. NS Kd 20 μM
Conditions	hERG channels expressed in Xenopus oocytes and COS-7 cells; 1-s test pulse to 0 mV

Why This Matters

Researchers requiring moderate, precisely titratable hERG enhancement may prefer PD-307243, whereas those needing maximal current augmentation might select NS1643.

• [1] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source

PD-307243 vs. RPR260243: Superior Potency and Distinct Gating Modulation

Cross-study comparison reveals that PD-307243 is substantially more potent than RPR260243 in activating hERG channels [1][2]. PD-307243 exhibits an apparent Kd of 3 μM (CHO cells, inside-out patches) and increases tail currents 2.1- to 3.4-fold [1], whereas RPR260243 has an EC50 of approximately 15 μM (15,000 nM) in Xenopus oocytes and produces little effect on hERG current amplitude [2]. Moreover, PD-307243 slows both deactivation and inactivation, while RPR260243 primarily slows deactivation [3].

PD vs. RPR260243

Cross-study

PD: Kd 3 µM, tail current 2.1–3.4×
RPR260243: EC50 15 µM, minimal amplitude effect

Reported ~5-fold higher potency; PD offers meaningful current augmentation.

Different expression systems; cross-study comparison

Evidence Dimension	Potency (apparent Kd or EC50) and effect on hERG current amplitude
Target Compound Data	Apparent Kd: 3 μM; Increases tail current by 2.1-3.4-fold at 3-10 μM
Comparator Or Baseline	RPR260243: EC50 = 15 μM (15,000 nM); little effect on hERG current amplitude
Quantified Difference	Potency: PD-307243 Kd 3 μM vs. RPR260243 EC50 15 μM (≈5-fold difference); efficacy: PD increases amplitude vs. RPR260243 minimal effect
Conditions	PD-307243: CHO cells, inside-out patch; RPR260243: Xenopus oocytes, two-electrode voltage clamp

Why This Matters

PD-307243 provides both higher potency and meaningful current augmentation, reducing the required compound concentration and improving experimental signal-to-noise in electrophysiological assays.

• [1] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RPR260243 ligand activity charts. EC50 = 15,000 nM. ChEMBL ID: CHEMBL406931. Accessed 2026. View Source
• [3] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source

PD-307243 vs. PD-118057: Comparable Potency but Divergent Maximal Efficacy

Cross-study comparison shows that PD-307243 and PD-118057 exhibit similar potencies (apparent Kd or EC50 ≈ 3 μM) but differ in maximal efficacy [1][2]. PD-307243 increases hERG tail current by 3.4-fold at 10 μM [1], whereas PD-118057 increases peak outward current by 136% (2.36-fold) at 10 μM [2]. Both compounds slow inactivation, but PD-307243 also markedly slows deactivation, a property that may confer distinct functional consequences in native cardiac myocytes [1][3].

PD vs. PD-118057

Cross-study

PD: 3.4× tail current at 10 µM
PD-118057: 2.36× increase at 10 µM; similar potency (~3 µM)

Reported greater maximal enhancement at tested concentration; may improve signal in amplitude-dependent assays.

Whole-cell vs inside-out patch configuration

Evidence Dimension	Potency (EC50 or Kd) and maximal current enhancement at 10 μM
Target Compound Data	Apparent Kd: 3 μM; 3.4-fold tail current increase at 10 μM
Comparator Or Baseline	PD-118057: EC50 = 3.1 μM; 136% (2.36-fold) peak outward current increase at 10 μM
Quantified Difference	Maximal efficacy: PD-307243 3.4-fold vs. PD-118057 2.36-fold (≈44% greater enhancement); Potency equivalent (~3 μM)
Conditions	PD-307243: CHO cells, inside-out patch; PD-118057: CHO cells, whole-cell patch clamp

Why This Matters

When experimental objectives require maximal hERG current augmentation at a given concentration, PD-307243 may offer superior efficacy compared to PD-118057.

• [1] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source
• [2] Perry M, Sachse FB, Sanguinetti MC. PD-118057 contacts the pore helix of hERG1 channels to attenuate inactivation and enhance K+ conductance. Proc Natl Acad Sci U S A. 2009;106(47):20075-20080. doi:10.1073/pnas.0906597106 View Source
• [3] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source

Selectivity Profile of PD-307243: Activation of IKs and ICa,L with Sparing of Ito and Nav1.5

PD-307243 exhibits a distinct secondary pharmacology profile relative to other hERG activators [1]. In addition to hERG activation, PD-307243 activates IKs (KCNQ1/minK) and L-type calcium channels (ICa,L), while having no effect on transient outward potassium current (Ito) or the cardiac sodium channel Nav1.5 [1][2]. In contrast, RPR260243 shows no effect on Na+ channels but weakly inhibits L-type Ca2+ channels, and PD-118057 is reported to have no effect on INa, ICa,L, IK1, or IKs [1].

Selectivity profile

Class-level

PD-307243: activates IKs, ICa,L; spares Ito, Nav1.5
PD-118057: no IKs/ICa,L effect; RPR260243: weak ICa,L inhibition

Polypharmacology may produce complex APD outcomes; class-level selectivity context differs.

Confirm in native myocyte models; heterologous data

Evidence Dimension	Off-target ion channel modulation
Target Compound Data	Activates IKs and ICa,L; No effect on Ito and Nav1.5
Comparator Or Baseline	RPR260243: No effect on Na+, weak inhibition of ICa,L; PD-118057: No effect on INa, ICa,L, IK1, IKs
Quantified Difference	Qualitative: PD-307243 activates IKs/ICa,L; PD-118057 does not; RPR260243 weakly inhibits ICa,L
Conditions	Various heterologous expression systems and native cardiac myocytes

Why This Matters

The co-activation of IKs and ICa,L may produce complex, net-positive or -negative effects on action potential duration in native tissue, requiring careful experimental interpretation and differentiating PD-307243 from 'cleaner' hERG-selective activators.

• [1] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source
• [2] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152. Supplemental Figures S1-S4 View Source

Functional Impact Under Cardiac Action Potential Clamp: 8.8-Fold Increase in K+ Ion Transfer

In a physiologically relevant voltage-clamp protocol using a prerecorded cardiac action potential waveform, 3 μM PD-307243 increased the total potassium ions passed through hERG channels by 8.8 ± 1.0-fold (n = 5) [1]. This dramatic enhancement underscores the compound's ability to augment repolarizing current during the dynamic voltage changes of a cardiac action potential, a feature not uniformly observed across hERG activators [2].

AP clamp enhancement

Reported

8.8 ± 1.0-fold increase in K⁺ ions transferred (3 µM, n=5)

Reported robust current augmentation under dynamic voltage; supports APD shortening models.

hERG-CHO cells; prerecorded cardiac AP waveform

Evidence Dimension	Fold-increase in total K+ ion transfer under cardiac action potential clamp
Target Compound Data	8.8 ± 1.0-fold increase at 3 μM
Comparator Or Baseline	Baseline (no compound)
Quantified Difference	8.8-fold increase
Conditions	hERG-expressing CHO cells; prerecorded cardiac action potential waveform; n = 5

Why This Matters

This metric provides a more translationally relevant measure of hERG current enhancement than steady-state voltage protocols, supporting the use of PD-307243 in studies aiming to simulate or reverse disease-associated repolarization deficits.

• [1] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source
• [2] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source

Mechanism of Action: PD-307243 as a Pore-Modifier Distinct from Gating-Modifiers

Mechanistic studies reveal that PD-307243 acts as a 'pore-modifier' of the hERG channel, whereas NS1643 acts as a 'gating-modifier' binding to the outer vestibule/pore entrance [1]. External quaternary ammonium cations and dofetilide (a known hERG blocker) prevent the activator effect of PD-307243 but not that of NS1643, consistent with PD-307243 interacting near or within the selectivity filter region [1]. Additionally, the peptide toxin BeKm-1 suppresses NS1643 effects but potentiates PD-307243 effects [1]. Docking studies suggest PD-307243 interacts with residues in the S5-P region [2].

Mechanism classification

Head-to-head

PD-307243: pore-modifier; effect prevented by dofetilide
NS1643: gating-modifier; not prevented by dofetilide

Orthogonal pharmacological profile supports binding-site mapping and mutant channel studies.

External QA⁺ and BeKm-1 probe differentiation

Evidence Dimension	Binding site and mechanism classification
Target Compound Data	Pore-modifier; effect prevented by external QA+ cations and dofetilide; potentiated by BeKm-1; interacts with S5-P region
Comparator Or Baseline	NS1643: Gating-modifier; binds outer vestibule/pore entrance; effect not prevented by QA+ cations; suppressed by BeKm-1
Quantified Difference	Qualitative mechanistic distinction
Conditions	hERG channels expressed in oocytes and COS-7 cells; electrophysiology and docking

Why This Matters

The distinct binding site and mechanism of PD-307243 offer orthogonal pharmacological validation for hERG gating studies and may influence compound selection in combination experiments or mutant channel rescue assays.

• [1] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source
• [2] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source

Recommended Experimental Applications of PD-307243 Based on Quantitative Evidence

Electrophysiological Studies Requiring Moderate, High-Potency hERG Enhancement

For whole-cell or inside-out patch-clamp experiments where a robust but not supramaximal increase in hERG current is desired, PD-307243 (3-10 μM) offers a 2.1- to 3.4-fold tail current enhancement with an apparent Kd of 3 μM [1][2]. Its higher potency compared to RPR260243 (EC50 15 μM) and comparable potency but greater maximal efficacy than PD-118057 (3.4-fold vs. 2.36-fold at 10 μM) make it an efficient tool for titratable hERG activation [1][3][4].

Studies Investigating Multichannel Modulation in Native Cardiac Myocytes

In native rabbit ventricular myocytes, PD-307243 recapitulates its hERG activation profile and additionally activates IKs and L-type calcium channels while sparing Ito and Nav1.5 [1][5]. This polypharmacology makes PD-307243 suitable for studies examining integrated repolarization dynamics, especially when co-activation of IKs and ICa,L is relevant to the disease model or therapeutic hypothesis [5].

Action Potential Clamp Protocols for Translational Arrhythmia Research

Under a prerecorded cardiac action potential clamp, 3 μM PD-307243 increases total K+ ion transfer through hERG channels by 8.8 ± 1.0-fold [1]. This pronounced effect in a physiologically dynamic voltage context supports the use of PD-307243 in experiments designed to assess the functional impact of hERG augmentation on action potential duration, QT interval surrogates, or arrhythmia susceptibility in cellular models [1].

Mechanistic Studies on hERG Pore vs. Gating Modulation

As a prototypical pore-modifier that interacts with the S5-P region and whose effect is antagonized by dofetilide and external quaternary ammonium cations [2][6], PD-307243 provides a critical comparator for gating-modifiers like NS1643. This orthogonal pharmacology is valuable for mapping hERG activator binding sites, validating computational docking models, and interpreting mutant channel phenotypes [6].

Application

Selection Property

Validation Focus

hERG activation dose-response studies

Moderate maximal efficacy, high apparent affinity

Tail current enhancement; concentration-response in heterologous systems

Native myocyte repolarization dynamics

Co-activation of IKs and ICa,L alongside hERG

Action potential duration modulation; net repolarization effect

Action potential clamp models

Dynamic hERG current augmentation during cardiac AP waveform

K⁺ ion transfer under AP clamp; APD change assessment

hERG activator binding-site mapping

Pore-modifier pharmacology (dofetilide-sensitive)

Mutant channel rescue; competition with pore blockers

• [1] Gordon E, Lozinskaya IM, Lin Z, Semus SF, Blaney FE, Willette RN, Xu X. 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic Acid (PD-307243) Causes Instantaneous Current through Human Ether-a-go-go-Related Gene Potassium Channels. Mol Pharmacol. 2008;73(3):639-651. doi:10.1124/mol.107.041152 View Source
• [2] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. RPR260243 ligand activity charts. EC50 = 15,000 nM. ChEMBL ID: CHEMBL406931. Accessed 2026. View Source
• [4] Perry M, Sachse FB, Sanguinetti MC. PD-118057 contacts the pore helix of hERG1 channels to attenuate inactivation and enhance K+ conductance. Proc Natl Acad Sci U S A. 2009;106(47):20075-20080. doi:10.1073/pnas.0906597106 View Source
• [5] Zhou PZ, Babcock J, Liu LQ, Li M, Gao ZB. Activation of human ether-a-go-go related gene (hERG) potassium channels by small molecules. Acta Pharmacol Sin. 2011;32(6):781-788. doi:10.1038/aps.2011.70 View Source
• [6] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source